Cas no 904813-55-4 (2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID)

• Product Name: 2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID
• CAS No: 904813-55-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 994841
• PubChem ID: 2771703
• Update Time: 2025-06-13

2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID
• 2-(3-aminopropylamino)pyridine-3-carboxylic acid
• 2-[(3-AMINOPROPYL)AMINO]NICOTINIC ACID
• GL-0125
• AKOS005254671
• 2-(3-AMINO-PROPYLAMINO)-NICOTINICACID
• 2-[(3-aminopropyl)amino]pyridine-3-carboxylic acid
• MFCD06245395
• 904813-55-4
• DTXSID10378025
• 2-((3-Aminopropyl)amino)nicotinic acid

• Inchi： 1S/C9H13N3O2/c10-4-2-6-12-8-7(9(13)14)3-1-5-11-8/h1,3,5H,2,4,6,10H2,(H,11,12)(H,13,14)
• InChI Key： HTITYDAUGKFYIG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1NCCCN)=O

Computed Properties

• Exact Mass: 195.10100
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.289
• Boiling Point: 420.6°C at 760 mmHg
• Flash Point: 208.2°C
• Refractive Index: 1.627
• PSA: 88.24000
• LogP: 1.31380

2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID

Introduction to 2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID (CAS No. 904813-55-4) and Its Emerging Applications in Chemical and Pharmaceutical Research

2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID, identified by the Chemical Abstracts Service Number (CAS No.) 904813-55-4, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This compound, featuring a unique structural framework combining a nicotinic acid moiety with an amino-propylamino side chain, exhibits intriguing pharmacological properties that make it a valuable candidate for further research and potential therapeutic applications. The molecular structure of this compound consists of a nicotinic acid backbone, which is a well-known derivative of nicotinic acid (niacin), a B vitamin with established roles in metabolism and cardiovascular health. The introduction of the 3-amino-propylamino group into the structure introduces additional functional sites, enabling diverse chemical modifications and interactions that could be exploited for drug design and development.

The< strong>nicotinic acid moiety in 2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID is particularly noteworthy due to its biological relevance. Nicotinic acid derivatives have been extensively studied for their ability to modulate lipid metabolism, primarily by increasing high-density lipoprotein (HDL) cholesterol levels and decreasing triglyceride levels. This property has led to the development of drugs such as fenofibrate and niacin analogs used in the management of hyperlipidemia. The addition of the 3-amino-propylamino group in 2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID introduces an amine functionality that can participate in hydrogen bonding, ionic interactions, and other forms of molecular recognition, potentially enhancing its binding affinity to biological targets.

In recent years, there has been growing interest in developing novel compounds that can interact with biological systems in innovative ways. The< strong>3-amino-propylamino group in 2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID provides a versatile platform for designing molecules with tailored pharmacological profiles. For instance, this group can be further functionalized to create derivatives with enhanced solubility, improved bioavailability, or targeted delivery systems. Such modifications are crucial for optimizing drug efficacy and minimizing side effects.

One of the most promising areas of research involving 2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID is its potential application in neuropharmacology. Nicotinic acid derivatives have been shown to interact with nicotinic acetylcholine receptors (nAChRs), which are involved in various neurological processes, including learning, memory, and pain modulation. The< strong>amino-propylamino moiety may enhance the compound's ability to bind to specific nAChR subtypes, leading to the development of new treatments for neurological disorders such as Alzheimer's disease, Parkinson's disease, and chronic pain syndromes. Preliminary studies suggest that this compound may exhibit agonistic or modulatory effects on nAChRs, depending on its structural configuration.

The< strong>CAS No. 904813-55-4 designation ensures that researchers have a unique identifier for this compound, facilitating accurate documentation and communication in scientific literature. This standardized numbering system is essential for ensuring consistency across different laboratories and publications, thereby promoting collaboration and reproducibility in research.

Another area where 2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID shows promise is in the field of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including cardiovascular disease, diabetes, and autoimmune disorders. Nicotinic acid derivatives have demonstrated anti-inflammatory properties by modulating lipid metabolism and inhibiting inflammatory pathways. The< strong>3-amino-propylamino group may enhance these effects by enabling interactions with inflammatory mediators or enzymes involved in the inflammatory response. Further research is needed to fully elucidate these mechanisms and explore potential therapeutic applications.

The synthesis of 2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, catalytic transformations, and purification methods like column chromatography are commonly employed to obtain the desired product. These synthetic strategies are critical for ensuring that researchers have access to high-quality material for their studies.

In conclusion,2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID (CAS No. 904813-55-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features combine the biological relevance of nicotinic acid derivatives with additional functional groups that enhance its versatility as a pharmacological tool. Ongoing studies are exploring its applications in neuropharmacology, anti-inflammatory therapy, and other areas where targeted molecular interactions are crucial. As research continues to uncover new insights into the pharmacological properties of this compound,2-(3-AMINO-PROPYLAMINO)-NICOTINIC ACID is poised to play an important role in the development of novel therapeutic agents.